boron lanthanum(3+) trioxide

Specification

• CAS No.: 13709-95-0
• Molecular Formula: BH3LaO3-3
• Molecular Weight: 200.73852

Introduction

Physical and Chemical Properties

Boron lanthanum(3+) trioxide exhibits distinctive physical and chemical properties that contribute to its versatility in various applications. Table 1 summarizes the fundamental physical and chemical characteristics of this compound.

Table 1: Physical and Chemical Properties of Boron Lanthanum(3+) Trioxide

Property	Value/Description
Chemical Formula	BH3LaO3 or LaBO3
Molecular Weight	200.74 g/mol
CAS Number	13709-95-0
Appearance	White powder
Melting Point	>300°C
Crystal System	Orthorhombic (Space group: Pnma)
Unit Cell Dimensions	a = 5.8761(1) Å, b = 5.10535(9) Å, c = 8.252(1) Å
Form	Powder or crystalline
Water Solubility	Insoluble

The compound features a complex bonding structure where boron and oxygen form [BO3]³⁻ groups through sp² hybridization. This configuration provides high reducibility and can protect the lanthanum ions from oxidation. The lanthanum ion (La³⁺) typically coordinates with oxygen atoms to form a stable three-dimensional network structure.

In terms of electronic properties, pure LaBO3 has a wide band gap of approximately 6.62 eV, which can be modified through doping with various rare earth elements. This wide band gap contributes to its excellent optical transparency in the visible range, making it suitable for various optical applications.

Synthesis Methods

Several methods have been developed for synthesizing boron lanthanum(3+) trioxide, each offering distinct advantages in terms of product purity, particle size, and morphology. Table 2 summarizes the major synthesis methods used to prepare this compound.

Table 2: Synthesis Methods for Boron Lanthanum(3+) Trioxide

Synthesis Method	Key Precursors	Processing Conditions	Advantages
Solution Combustion	La(NO3)3·6H2O, H3BO3, Glycine	Calcination at 850°C for 4h	Submicron particles (790 nm)
Microwave Assisted	Lanthanum precursors, Boric acid	Microwave heating	Rapid synthesis, energy efficient
Sol-Gel Microwave Assisted	Lanthanum precursors, Boric acid, Citric acid/Glycine/Urea	Microwave heating followed by calcination	Better homogeneity, controlled morphology
Solid-State Reaction	Lanthanum oxide/nitrate, Boric acid	High-temperature calcination	Simple process, scalable production
Co-precipitation	Lanthanum salts, Boric acid	Precipitation followed by calcination	High purity, controlled particle size

The solution combustion method using lanthanum nitrate hexahydrate (La(NO3)3·6H2O) and boric acid (H3BO3) as raw materials with glycine (C2H5NO2) as a combustion agent has been shown to produce well-defined LaBO3 particles with submicron dimensions. The reaction pathway typically involves the formation of an intermediate complex, followed by combustion and crystallization during calcination.

The microwave-assisted synthesis methods offer advantages in terms of rapid processing and energy efficiency. These methods can be further modified by incorporating different fuels such as citric acid, glycine, or urea, which influence the combustion dynamics and, consequently, the properties of the final product.

The solid-state method remains one of the most straightforward approaches for LaBO3 synthesis, particularly when preparing doped variants. This method typically involves mixing lanthanum oxide or nitrate with boric acid in appropriate stoichiometric ratios, followed by high-temperature calcination to promote solid-state diffusion and crystallization.

Characterization Techniques

Comprehensive characterization of boron lanthanum(3+) trioxide is essential for understanding its structure, composition, and properties. Various analytical techniques have been employed to examine different aspects of this compound, as summarized in Table 3.

Table 3: Characterization Techniques for Boron Lanthanum(3+) Trioxide

Technique	Information Obtained	Key Findings
X-ray Diffraction (XRD)	Crystal structure, Phase purity	Orthorhombic structure, Space group: Pnma
Scanning Electron Microscopy (SEM)	Morphology, Particle size	Tendency to agglomerate, Disordered morphology
Fourier Transform Infrared Spectroscopy (FTIR)	Functional groups, Bonding	Characteristic B-O vibrations at 868 cm⁻¹ and 834 cm⁻¹
X-ray Photoelectron Spectroscopy (XPS)	Chemical states, Surface composition	Binding energies of La, B, and O
UV-visible Diffuse Reflectance Spectroscopy	Optical properties, Band gap	Band gap of approximately 6.62 eV
Photoluminescence Spectroscopy	Luminescent properties	Excitation and emission bands dependent on dopants
Raman Spectroscopy	Vibrational modes, Structural information	Characteristic modes of [BO3]³⁻ groups
Inductively Coupled Plasma Optical Emission Spectroscopy (ICP-OES)	Elemental composition	Quantitative analysis of La and B content

XRD analysis typically reveals that LaBO3 crystallizes in an orthorhombic structure with the Pnma space group. The unit cell dimensions are approximately a = 5.8761(1) Å, b = 5.10535(9) Å, and c = 8.252(1) Å, although these values can vary slightly depending on the synthesis method and any doping elements present.

FTIR spectroscopy provides valuable information about the bonding in LaBO3. Characteristic absorption bands at 868 cm⁻¹ and 834 cm⁻¹ are attributed to B-O vibrations at equatorial and axial positions, while bands around 523 cm⁻¹ correspond to La-O stretching vibrations. When doped with rare earth elements, additional bands may appear, reflecting interactions between the dopants and the host lattice.

SEM imaging typically shows that LaBO3 powders tend to agglomerate and exhibit a somewhat disordered morphology. The particle size and degree of agglomeration can vary significantly depending on the synthesis method, with solution combustion methods typically producing submicron particles around 790 nm in diameter.

Applications

Boron lanthanum(3+) trioxide demonstrates versatility across multiple application domains, leveraging its unique physical, chemical, and optical properties. Table 4 summarizes the major applications of this compound.

Table 4: Applications of Boron Lanthanum(3+) Trioxide

Application Domain	Specific Uses	Key Advantages
Phosphor Materials	Host for rare earth dopants, Luminescent materials	Efficient energy transfer, Tunable emission
Optical Devices	Selective fluorescent markers, LED phosphors	Narrow excitation-emission spectra
Environmental Remediation	Boron removal from water	High adsorption capacity, Reusability
Solid State Proton Conductors	Electrolytes for fuel cells	When doped with alkaline metals
Sensing Applications	Healthcare, Environmental monitoring, Food safety	Smartphone-readable luminescent properties
Catalysis	Various catalytic applications	High thermal stability, Large surface area

As a phosphor host material, LaBO3 shows exceptional ability to accommodate various rare earth dopants, resulting in materials with tailored luminescent properties. The compound's wide band gap and structural stability make it an excellent matrix for developing phosphors with high quantum efficiency.

In environmental applications, LaBO3-based materials, particularly when modified with chitosan (La-CTS), demonstrate remarkable capabilities for boron removal from aqueous solutions. The maximum adsorption capacity of 11.1 ± 0.3 mg/g at pH 5 and adsorption time of 24 hours significantly outperforms both lanthanum hydroxide and native chitosan hydrogel.

The development of LaBO3-based solid-state proton conductors, achieved by doping with alkaline metals, offers promising pathways for advanced energy applications, particularly in fuel cell technologies.

Recent advances have also highlighted the potential of LaBO3 in sensing applications, where its luminescent properties can be detected and analyzed using smartphone cameras, opening possibilities for low-cost, portable sensing solutions in healthcare, environmental monitoring, and food safety.

Luminescent Properties

The luminescent properties of boron lanthanum(3+) trioxide, particularly when doped with rare earth elements, represent one of its most significant and widely studied aspects. Table 5 summarizes the luminescent characteristics of various doped LaBO3 systems.

Table 5: Luminescent Properties of Doped Boron Lanthanum(3+) Trioxide

Dopant(s)	Excitation Wavelength (nm)	Emission Wavelength (nm)	Color Output	Optimal Doping Concentration
Pr³⁺	448	670	Red	3 mol%
Pr³⁺ (in glass matrix)	444	485	Blue-green	0.5 mol%
Eu³⁺	284, 395	592, 615	Orange, Red	Varies
Dy³⁺	UV excitation	478 (blue), 574 (yellow)	Blue, Yellow	Varies
Tb³⁺	378	543	Green	5 mol%
Eu³⁺/Dy³⁺	290, 350	Tunable	Variable	Varies
Eu³⁺/Ce⁴⁺	UV excitation	Enhanced red emission	Red	Varies

The luminescent mechanism in these materials typically involves the absorption of excitation energy by the host lattice or directly by the dopant ions, followed by energy transfer processes and radiative emission. For instance, in Eu³⁺-doped LaBO3, excitation at around 290 nm results in energy transfer from the 2p orbitals of O²⁻ to the 4f orbitals of Eu³⁺, with subsequent emission primarily in the red region.

The characteristic transitions of Eu³⁺ in LaBO3 occur between the ⁵D₀–⁷Fⱼ multiplets (j = 0, 1, 2, 3, 4), with the most intense emission peaks typically observed at 592 nm (orange) and 615 nm (red). Similarly, Dy³⁺-doped LaBO3 exhibits characteristic transitions corresponding to ⁴F₉/₂–⁶H₁₃/₂ (blue, ~478 nm) and ⁴F₉/₂–⁶H₁₅/₂ (yellow, ~574 nm).

Co-doping with multiple rare earth elements can lead to complex energy transfer mechanisms and synergistic effects. For example, in Eu³⁺/Dy³⁺ co-doped LaBO3, the presence of dysprosium ions results in sharper and more fragmented peaks in the orange region compared to the broader peaks observed in solely Eu³⁺-doped samples.

Adsorption Properties

The adsorption properties of boron lanthanum(3+) trioxide, particularly when modified with chitosan (La-CTS), demonstrate significant potential for environmental applications, especially in boron removal from aqueous solutions. Table 6 summarizes the key adsorption characteristics of LaBO3-based materials.

Table 6: Adsorption Properties of LaBO3-Based Materials for Boron Removal

Material	Maximum Adsorption Capacity (mg/g)	Optimal pH	Adsorption Time (h)	Comparison with Other Adsorbents
La-CTS Hydrogel	11.1 ± 0.3	5	24	More efficient than lanthanum hydroxide or native chitosan hydrogel

The adsorption mechanism primarily involves the reaction between boric acid and hydroxyl groups bound to the lanthanum coordinated by active centers in the adsorbent material. In the case of La-CTS hydrogel beads, lanthanum ions are introduced to the structure of chitosan via an encapsulation technique, resulting in a composite material with enhanced boron adsorption capabilities.

The adsorption process is influenced by several factors, including pH, contact time, initial boron concentration, and adsorbent dosage. Studies have shown that the optimal pH for boron adsorption is around 5, while the adsorption kinetics typically follow a pseudo-second-order model, indicating chemisorption as the rate-limiting step.

The regeneration and reusability of the adsorbent are crucial for practical applications. Desorption studies using sodium hydroxide solutions at various concentrations (0.1-1.5 mol/dm³) have demonstrated the feasibility of regenerating boron-saturated La-CTS hydrogel beads, enabling multiple adsorption-desorption cycles.

Characterization of the adsorbent before and after boron adsorption using techniques such as FTIR, SEM, XRD, and XPS provides insights into the adsorption mechanism. For instance, FTIR analysis reveals new peaks at 868 cm⁻¹ and 834 cm⁻¹ in the spectrum of boron-loaded La-CTS, which are attributed to B-O vibrations at equatorial and axial positions, confirming the successful adsorption of boron species.

In the realm of luminescent materials, doped LaBO3 demonstrates exceptional properties, characterized by narrow excitation and emission bands, high quantum efficiency, and tunable emission colors. These characteristics make it valuable for applications in phosphors, optical devices, and sensing technologies.

The adsorption capabilities of LaBO3-based materials, particularly when modified with chitosan, highlight their potential in environmental remediation, specifically for boron removal from aqueous solutions. The high adsorption capacity and reusability of these materials offer sustainable solutions for water treatment challenges.